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Compound of Interest

Compound Name: 6-Caffeoyl-D-glucose

Cat. No.: B15181021

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 6-
Caffeoyl-D-glucose, a compound often used in scientific research. Due to the presence of a
phenolic group in its structure, 6-Caffeoyl-D-glucose should be handled and disposed of as
hazardous chemical waste. Adherence to these procedural guidelines is critical for maintaining
laboratory safety and ensuring environmental compliance.

. Hazard Assessment and Classification

While a specific Safety Data Sheet (SDS) for 6-Caffeoyl-D-glucose is not readily available, its
chemical structure, consisting of a glucose molecule ester-linked to a caffeic acid moiety,
allows for a composite hazard assessment.

e D-(+)-Glucose Component: Generally not classified as a hazardous substance.

o Caffeoyl (Phenolic) Component: Phenolic compounds are typically treated as hazardous.
Phenol itself is toxic and corrosive.[1][2] Therefore, the entire molecule must be handled with
the precautions required for phenolic compounds.

Summary of Chemical Components:
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Component Chemical Formula Key Hazards
D-(+)-Glucose CeH1206 None
Caffeic Acid CoHsOa4 Irritant

Assumed Hazardous (Phenolic

6-Caffeoyl-D-glucose C15H1809
Compound)

Il. Personal Protective Equipment (PPE)

Standard laboratory PPE is required when handling 6-Caffeoyl-D-glucose in solid or solution

form to prevent skin and eye contact.

PPE Item Specification Rationale
Nitrile or other chemical- To prevent skin contact with
Gloves ) ]
resistant gloves the phenolic compound.
Safety glasses with side To protect eyes from splashes

Eye Protection ]
shields or goggles or dust.

To protect skin and clothing

Lab Coat Standard laboratory coat o
from contamination.

lll. Disposal Procedures

Under no circumstances should 6-Caffeoyl-D-glucose or its waste be disposed of down the
drain.[3] All waste must be collected as hazardous chemical waste.

Step-by-Step Disposal Protocol:
e Segregate Waste:

o Solid Waste: Collect pure 6-Caffeoyl-D-glucose, contaminated spatulas, weigh boats,
and other solid materials in a designated, properly labeled, and sealable hazardous waste

container.[3]
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o Liquid Waste: Collect all solutions containing 6-Caffeoyl-D-glucose in a separate,
designated, and properly labeled hazardous waste container for liquids.

o Sharps Waste: Needles, syringes, or other sharps contaminated with 6-Caffeoyl-D-
glucose must be disposed of in a designated sharps container for hazardous chemical
waste.

o Contaminated Labware: Disposable labware such as pipette tips, centrifuge tubes, and
gloves that have come into contact with 6-Caffeoyl-D-glucose should be collected in a
sealed container or a durable, leak-proof bag clearly marked as hazardous waste.[3]

e Container Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "6-Caffeoyl-D-glucose".

o Include the approximate concentration and quantity of the waste.
o Indicate the date the waste was first added to the container.
o Storage of Waste:
o Store waste containers in a designated satellite accumulation area within the laboratory.
o Ensure containers are kept closed except when adding waste.
o Store in a cool, dry, and well-ventilated area away from incompatible materials.
» Requesting Waste Pickup:

o When the waste container is nearly full (approximately 90%), arrange for its collection by
your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor.[3]

IV. Spill and Emergency Procedures

In the event of a spill, follow these procedures:
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o Alert Personnel: Immediately alert others in the vicinity.
o Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

o Don PPE: Before cleaning, put on the appropriate PPE, including gloves, eye protection, and
a lab coat. For larger spills, respiratory protection may be necessary.

e Containment:

o Solid Spills: Gently sweep the solid material into a designated hazardous waste container.
Avoid creating dust.

o Liquid Spills: Absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or a
commercial chemical absorbent).

o Cleanup: Collect the absorbent material and place it in a sealed, labeled hazardous waste
container.

o Decontamination: Clean the spill area with an appropriate solvent or detergent and water.
Collect the cleaning materials as hazardous waste.

o Reporting: Report the spill to your laboratory supervisor and EHS department.

Logical Workflow for Disposal:

( ) ( ) ( )

Final Disposal

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15181021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Waste Disposal Workflow for 6-Caffeoyl-D-glucose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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